Cas no 796058-45-2 (N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide)

• Product Name: N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide
• CAS No: 796058-45-2
• MF: C₁₆H₁₃Cl₂N₃O₂
• MW: 350.20
• CID: 5148009
• PubChem ID: 2453165
• Update Time: 2026-03-03

N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinoxalineacetamide, N-(2,3-dichlorophenyl)-3,4-dihydro-3-oxo-
• 796058-45-2
• SMR000373087
• Z46238016
• N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide
• MLS000770250
• WAY-639284
• AKOS034386110
• CHEMBL1382486
• HMS2766H15

• Inchi： 1S/C16H13Cl2N3O2/c17-10-4-3-6-12(16(10)18)20-15(23)9-21-8-14(22)19-11-5-1-2-7-13(11)21/h1-7H,8-9H2,(H,19,22)(H,20,23)
• InChI Key： NNTVITOGWCJGPJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(Cl)=C2Cl)=O)C2=C(C=CC=C2)NC(=O)C1

Computed Properties

• Exact Mass: 349.0384821g/mol
• Monoisotopic Mass: 349.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide

Introduction to N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide (CAS No. 796058-45-2)

N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide, identified by its CAS number 796058-45-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The structural framework of N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide consists of a combination of a 2,3-dichlorophenyl group and a 3-oxo-3,4-dihydroquinoxalin-1(2H)-yl moiety linked through an acetamide bond. This configuration suggests potential interactions with biological targets that could modulate various physiological processes. The presence of both chloro substituents and an oxo group in the quinoxaline ring enhances the molecule's electronic properties, which may influence its binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds based on quinoxaline derivatives due to their diverse pharmacological profiles. Quinoxalines are known for their ability to interact with enzymes and receptors involved in critical biological pathways. Specifically, the 3-oxo-3,4-dihydroquinoxalin-1(2H)-yl group in N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide has been explored for its potential as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer and inflammation.

The 2,3-dichlorophenyl group contributes to the molecule's lipophilicity, which is often a crucial factor in drug absorption and distribution. Additionally, the dichloro substitution pattern can enhance the molecule's binding interactions by increasing its electrophilicity. These structural features make N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide a promising candidate for further investigation in the development of new therapeutic agents.

2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide. Modern synthetic techniques allow for precise control over reaction conditions, leading to higher yields and purities. These improvements have facilitated more extensive pharmacological studies and have opened up new avenues for drug development.

The potential applications of N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide extend across multiple therapeutic areas. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes that are overexpressed in cancer cells. By targeting these enzymes, the compound could potentially disrupt signaling pathways that contribute to tumor growth and progression.

Beyond oncology, N-(2,3-Dichlorophenyl)-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide has shown promise in preclinical models as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. The ability of this compound to modulate inflammatory responses could make it a valuable therapeutic option for these conditions.

The development of new drugs often involves rigorous testing to assess their safety and efficacy. N-(DichlorophenylDihydroquinoxalinoneacetic Acid Amide (CAS No 79605845 25 is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are essential for determining the appropriate dosage and administration route for future clinical trials.

In conclusion,N(Dichlorobenzene Amide (CAS No 79605845 25 represents an exciting advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and to explore its applications in various disease states.